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Compound of Interest

Compound Name:
(2-bromo-1-

cyclopentylethyl)benzene

Cat. No.: B6227082 Get Quote

(2-Bromoethyl)benzene, also known as phenethyl bromide, is an organobromine compound

that serves as a versatile reagent in organic synthesis. It is a colorless to pale yellow liquid and

is utilized as a starting material for the preparation of various β-phenethyl derivatives, which are

found in active pharmaceutical ingredients and fragrances.[1][2]

Chemical and Physical Properties
A summary of the key chemical and physical properties of (2-Bromoethyl)benzene is presented

in the table below.
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Property Value Reference

Molecular Formula C8H9Br [3]

Molecular Weight 185.06 g/mol [3]

CAS Number 103-63-9 [3]

Melting Point -56 °C [1]

Boiling Point 220-221 °C [1]

Density 1.355 g/mL at 25 °C [1]

Refractive Index n20/D 1.556 [1]

Flash Point 193 °F [2]

Water Solubility Insoluble (0.039 g/L) [1][2]

Solubility
Miscible with ether and

benzene
[1]

Stability
Stable. Incompatible with

strong oxidizing agents.
[1][2]

Experimental Protocols
Detailed methodologies for the synthesis of (2-Bromoethyl)benzene are crucial for its

application in research and development.

Synthesis of (2-Bromoethyl)benzene from Styrene

A common method for synthesizing (2-Bromoethyl)benzene is through the anti-Markovnikov

addition of hydrogen bromide (HBr) to styrene.[4]

Reaction: The synthesis involves the reaction of styrene with gaseous HBr in the presence of

a free-radical initiator, such as azobisisobutyronitrile (AIBN).[4]

Procedure:

Styrene is dissolved in an inert solvent like n-heptane in a glass-lined reactor.[4]
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A free-radical initiator (e.g., AIBN) is added to the solution.[4]

Gaseous HBr is introduced into the solution.[4]

The reaction is typically carried out at a temperature ranging from room temperature to 80-

90°C for approximately 4 hours to achieve a high yield.[4]

Yield: This method can produce (2-Bromoethyl)benzene with a yield of up to 95%.[4]

Synthesis of (2-Bromoethyl)benzene from Phenethyl Alcohol

An alternative synthesis route involves the reaction of phenethyl alcohol with hydrogen

bromide.[2][3]

Reaction: Phenethyl alcohol is converted to (2-Bromoethyl)benzene via a nucleophilic

substitution reaction with HBr.[2]

Procedure:

Phenethyl alcohol is heated to 110°C.[2]

Hydrogen bromide gas is slowly introduced while the reaction is refluxed.[2]

After the reaction is complete, the mixture is cooled and washed sequentially with water, a

10% sodium carbonate solution, and again with water.[2][3]

The organic layer is dried with anhydrous potassium carbonate.[2][3]

The final product is purified by fractional distillation under reduced pressure, collecting the

fraction at 97-99°C (2.0 kPa).[2][3]

Yield: This process can achieve a yield of over 90%.[2][3]

Applications in Pharmaceutical Synthesis
(2-Bromoethyl)benzene is a key building block in the synthesis of various pharmaceutical

compounds.
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Phenelzine Synthesis: It is a precursor in the preparation of the monoamine oxidase inhibitor

phenelzine, which is used as an antidepressant. This is achieved by reacting (2-

Bromoethyl)benzene with hydrazine.[1][2][5]

β-Peptidomimetics: In recent research, (2-Bromoethyl)benzene was used to synthesize β-

peptidomimetics with potent antimicrobial activity. The synthesis involved reacting methyl

cyanoacetate with (2-Bromoethyl)benzene in the presence of sodium methoxide in methanol,

yielding Methyl α-cyano-α-(2-phenylethyl)benzenebutanoate with a 98% yield.[4]

Fentanyl Synthesis Intermediate: It is also used in the synthesis of N-phenethyl-4-piperidone

(NPP), a precursor for the synthesis of fentanyl. For this reason, NPP is a List I chemical in

the United States.[1][6]

Signaling Pathways and Experimental Workflows
While specific signaling pathways directly modulated by (2-bromo-1-
cyclopentylethyl)benzene are not documented due to the lack of information, the synthesis of

its related compound, (2-Bromoethyl)benzene, can be visualized.

Synthesis of (2-Bromoethyl)benzene from Styrene
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Synthesis of (2-Bromoethyl)benzene from Styrene.
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Synthesis of (2-Bromoethyl)benzene from Phenethyl Alcohol
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Synthesis from Phenethyl Alcohol.
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Application in Phenelzine Synthesis
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Application in Phenelzine Synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b6227082?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6227082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

